Cas no 28013-11-8 (1,1'-Biphenyl,ar,ar'-dimethyl-)

1,1'-Biphenyl,ar,ar'-dimethyl- structure
28013-11-8 structure
Product Name:1,1'-Biphenyl,ar,ar'-dimethyl-
CAS No:28013-11-8
MF:C14H14
MW:182.260963916779
CID:268394
PubChem ID:34109
Update Time:2025-04-19

1,1'-Biphenyl,ar,ar'-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl,ar,ar'-dimethyl-
    • 1,2-dimethyl-3-phenylbenzene
    • MFCD00628770
    • Biphenyl, 2,3-dimethyl-
    • 2,3-Dimethylbiphenyl
    • DTXSID0073457
    • 28013-11-8
    • 1, 2-dimethyl-3-phenylbenzene
    • ar,ar'-Dimethyl-1,1'-biphenyl
    • 3864-18-4
    • 2,3-dimethyl-1,1'-biphenyl
    • UNII-J42KAJ2SQM
    • ar,ar'-Dimethylbiphenyl
    • HCAHMRPMYBVHGU-UHFFFAOYSA-N
    • GI1UPX9K08
    • UNII-GI1UPX9K08
    • J42KAJ2SQM
    • 1,1'-Biphenyl, ar,ar'-dimethyl-
    • 1,1'-Biphenyl, 2,3-dimethyl-
    • Inchi: 1S/C14H14/c1-11-7-6-10-14(12(11)2)13-8-4-3-5-9-13/h3-10H,1-2H3
    • InChI Key: HCAHMRPMYBVHGU-UHFFFAOYSA-N
    • SMILES: C1(C=CC=C(C)C=1C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 182.10955
  • Monoisotopic Mass: 182.10955
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 0.973
  • Boiling Point: 273.3°Cat760mmHg
  • Flash Point: 117.4°C

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